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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B104418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermochemical data

for 1-dodecene (C₁₂H₂₄). The information compiled herein is crucial for professionals engaged

in chemical research, materials science, and pharmaceutical development, where a precise

understanding of a substance's energetic properties is paramount for process design, safety

analysis, and reaction modeling. This document presents key thermochemical parameters in

organized tables, details the experimental methodologies used for their determination, and

provides a visualization of a relevant industrial production process.

Core Thermochemical Data of 1-Dodecene
The following tables summarize the critical thermochemical properties of 1-dodecene,

compiled from various reputable sources. These values are essential for calculations involving

reaction energies, phase equilibria, and thermal stability.

Table 1: Enthalpy, Entropy, and Heat Capacity
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Property Value Units Conditions

Standard Enthalpy of

Formation (liquid)
-229.9 kJ/mol 298.15 K, 1 bar

Standard Enthalpy of

Formation (gas)
-169.1 kJ/mol 298.15 K, 1 bar

Standard Molar

Entropy (liquid)
461.9 J/mol·K 298.15 K, 1 bar

Molar Heat Capacity

(liquid)
360.66 J/mol·K 298.15 K

Molar Heat Capacity

(ideal gas)
389.04 J/mol·K 298.15 K

Table 2: Phase Transition Data

Property Value Units Temperature (K)

Normal Boiling Point 486.2 ± 0.6 K -

Melting Point 238 ± 1 K -

Triple Point 237.93 K -

Enthalpy of

Vaporization
60.78 kJ/mol 298.15 K

Enthalpy of Fusion 19.87 kJ/mol 237.9 K

Entropy of

Vaporization
125.0 J/mol·K

at Normal Boiling

Point

Entropy of Fusion 83.54 J/mol·K 237.9 K

Table 3: Critical Properties
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Property Value Units

Critical Temperature (Tc) 658 ± 2 K

Critical Pressure (Pc) 19.3 ± 2.0 bar

Experimental Protocols for Thermochemical Data
Determination
The accurate determination of the thermochemical data presented above relies on precise and

well-established experimental techniques. The following sections detail the general

methodologies for two such critical procedures.

Bomb Calorimetry for Enthalpy of Combustion
Bomb calorimetry is a standard method for determining the heat of combustion of a substance,

from which the standard enthalpy of formation can be calculated.

Methodology:

Sample Preparation: A precisely weighed sample of 1-dodecene (typically around 1 gram) is

placed in a sample cup within a high-pressure vessel known as a "bomb." A fuse wire is

positioned to be in contact with the sample.

Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 30

atm. This ensures complete combustion.

Calorimeter Assembly: The bomb is submerged in a known quantity of water in an insulated

container (the calorimeter). The initial temperature of the water is recorded with high

precision.

Ignition: The sample is ignited by passing an electric current through the fuse wire. The

combustion of the sample releases heat, which is transferred to the surrounding water and

the bomb itself, causing a rise in temperature.

Temperature Measurement: The temperature of the water is monitored and recorded at

regular intervals until it reaches a maximum and then begins to cool.
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Data Analysis: The heat capacity of the calorimeter system is determined by combusting a

standard substance with a known heat of combustion (e.g., benzoic acid). The heat of

combustion of the 1-dodecene sample is then calculated from the observed temperature

change, the heat capacity of the calorimeter, and corrections for the heat released by the

ignition wire and any side reactions (such as the formation of nitric acid from residual

nitrogen). The standard enthalpy of formation is then derived using Hess's Law.

Differential Scanning Calorimetry (DSC) for Phase
Transitions
Differential Scanning Calorimetry is a versatile thermal analysis technique used to measure

heat flow associated with phase transitions, such as melting and boiling, and to determine heat

capacity.

Methodology:

Sample Preparation: A small, accurately weighed sample of 1-dodecene (typically 5-15 mg)

is hermetically sealed in a small pan, usually made of aluminum. An empty, sealed pan is

used as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The

instrument is programmed to heat or cool the sample and reference at a constant rate over a

specified temperature range. A constant flow of an inert gas, such as nitrogen, is maintained

to prevent oxidation.

Heating/Cooling Cycle: The temperature of the DSC cell is ramped up or down. The

instrument measures the difference in heat flow required to maintain the sample and

reference pans at the same temperature.

Data Acquisition: As the sample undergoes a phase transition (e.g., melting), it will absorb or

release heat. This results in a difference in heat flow between the sample and the reference,

which is recorded as a peak in the DSC thermogram. The temperature at the onset of the

peak corresponds to the transition temperature (e.g., melting point). The area under the peak

is directly proportional to the enthalpy of the transition (e.g., enthalpy of fusion).
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Heat Capacity Measurement: By comparing the heat flow to the sample with the heat flow to

a known standard (such as sapphire) under the same conditions, the heat capacity of the

sample can be determined as a function of temperature.

Industrial Production of 1-Dodecene: The Shell
Higher Olefin Process (SHOP)
1-Dodecene is commercially produced through the oligomerization of ethylene. The Shell

Higher Olefin Process (SHOP) is a prominent industrial method for this synthesis.[1] The

following diagram illustrates the major steps in this process.
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Shell Higher Olefin Process (SHOP) Workflow.

This guide provides a foundational understanding of the thermochemical properties of 1-
dodecene, the experimental basis for these values, and an overview of its industrial synthesis.
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This information is intended to support further research and development activities where 1-
dodecene is a compound of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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